N-(2,2-diethoxyethyl)-3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxamide

• IUPAC Name: N-(2,2-diethoxyethyl)-3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxamide
• InChI: InChI=1S/C17H19FN2O6S/c1-3-24-15(25-4-2)10-19-17(21)16-14(7-8-27-16)26-13-6-5-11(20(22)23)9-12(13)18/h5-9,15H,3-4,10H2,1-2H3,(H,19,21)
• InChI Key: DSJHLOGBFGVIBH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNC(=O)C1=C(C=CS1)OC2=C(C=C(C=C2)[N+](=O)[O-])F)OCC
• Molecular Formula: C17H19FN2O6S
• Molecular Weight: 398.4 g/mol
• CAS No.: 303152-59-2

Description

N-(2,2-diethoxyethyl)-3-(2-fluoro-4-nitrophenoxy)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C17H19FN2O6S and its molecular weight is 398.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Derivatives : Research has shown the potential for synthesizing various derivatives of related compounds. For example, Bol’but, Kemskii, and Vovk (2014) explored the synthesis of 5-Amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides, highlighting the versatility in creating different compounds from similar structures Bol’but, Kemskii, & Vovk, 2014.
• Mass Spectrometry Studies : Ceraul et al. (1995) conducted studies in organic mass spectrometry, particularly focusing on the formation of phenol radical ions from similar N-arylthiophenecarboxamides Ceraul et al., 1995.

Potential Medical and Biological Applications

• Cancer Research : A study by Wang et al. (2005) on synthesizing [18F]SU11248, a tracer for imaging cancer tyrosine kinase, indicates the potential application of related compounds in cancer research and diagnosis Wang et al., 2005.
• Antimicrobial Research : Talupur, Satheesh, and Chandrasekhar (2021) explored the synthesis and antimicrobial evaluation of thiophene-2-carboxamides, indicating their relevance in developing new antimicrobial agents Talupur, Satheesh, & Chandrasekhar, 2021.
• Neuroscience Research : García et al. (2014) synthesized N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}carboxamides as analogs for serotonin receptors, suggesting a potential application in neuroscience and psychopharmacology García et al., 2014.

Advanced Material Science

• Luminescent Materials : Dou et al. (2018) discussed the synthesis of lanthanide–organic frameworks containing bithiophene groups, indicating the compound's potential in creating advanced luminescent materials Dou et al., 2018.

Analytical Chemistry

• Spectral Studies : The work by Thirunarayanan and Sekar (2013) on solvent-free synthesis of thiophene derivatives and their spectral linearity contributes to understanding the spectroscopic properties of similar compounds Thirunarayanan & Sekar, 2013.